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Compound of Interest

Compound Name: K696

Cat. No.: B15606454

For Researchers, Scientists, and Drug Development Professionals

Introduction

KI696 is a potent and selective small molecule inhibitor of the protein-protein interaction
between Kelch-like ECH-associated protein 1 (Keapl) and Nuclear factor erythroid 2-related
factor 2 (Nrf2).[1][2] Under basal conditions, Keapl targets Nrf2 for ubiquitination and
subsequent proteasomal degradation, thus keeping intracellular Nrf2 levels low.[3][4] By
binding to the Kelch domain of Keapl with high affinity, KI696 disrupts this interaction, leading
to the stabilization and nuclear accumulation of Nrf2.[1] In the nucleus, Nrf2 heterodimerizes
with small Maf proteins and binds to the Antioxidant Response Element (ARE) in the promoter
regions of its target genes.[3][5] This initiates the transcription of a battery of cytoprotective
genes involved in antioxidant defense, detoxification, and anti-inflammatory processes.[3][4][6]
These application notes provide detailed protocols for utilizing KI696 in a laboratory setting to
study the Keap1-Nrf2 signaling pathway.

Biochemical and Physicochemical Properties
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Mechanism of Action

Inhibitor of Keap1-Nrf2 protein-
o ) [1][2]
protein interaction

1.3 nM for Keapl Kelch

Binding Affinity (Kd) ) [1][7]
domain

CAS Number 1799974-70-1 [1]

Molecular Formula C2sH30N406S [1]

Molecular Weight 550.6 g/mol [2]

N DMSO: 100 mg/mL (181.61

Solubility [2]
mM)
Store at -20°C for up to 1 year,

Storage [8]

or at -80°C for up to 2 years.

Quantitative In Vitro and In Vivo Activity

Table 1: In Vitro Efficacy of KI696 in Human Bronchial Epithelial Cells from COPD Patients[1]

Target Gene ECso (nM)
NQO1 22
GCLM 36
HMOX1 16
TXNRD1 27

Table 2: In Vivo Efficacy of KI696 in Rats[7][3]
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Target Gene ECso (umol/kg)
Ngol 44.0
Ho-1 25.7
Txnrdl 42.6
Srxnl 33.8
Gsta3 284
Gclc 44.1
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Caption: Mechanism of action of KI696.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15606454#how-to-use-ki696-in-a-laboratory-setting]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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